Cas no 19197-45-6 (2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one)
2-Chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one is a specialized organic compound featuring a benzothiazepine core with a chloroacetyl substituent. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active molecules. The presence of the chloroacetyl group allows for nucleophilic substitution reactions, enabling the formation of amides, esters, or other derivatives. Its rigid benzothiazepine scaffold may contribute to binding affinity in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its potential reactivity. Suitable for research use, it serves as a versatile intermediate in organic synthesis and drug discovery.
19197-45-6 structure
Product Name:2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one
CAS No:19197-45-6
MF:C12H14ClNOS
MW:255.763660907745
CID:3107546
PubChem ID:4868376
Update Time:2025-05-27
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloroacetyl)-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
- 2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one
- G38067
- EN300-11061
- 2-chloro-1-(2-methyl-3,4-dihydro-2H-1,5-benzothiazepin-5-yl)ethanone
- SR-01000058771-1
- Z57032588
- 978-672-8
- SR-01000058771
- CS-0222186
- 19197-45-6
- AKOS030698909
-
- Inchi: 1S/C12H14ClNOS/c1-9-6-7-14(12(15)8-13)10-4-2-3-5-11(10)16-9/h2-5,9H,6-8H2,1H3
- InChI Key: MFYHLMUCVPLQCC-UHFFFAOYSA-N
- SMILES: ClCC(N1C2C=CC=CC=2SC(C)CC1)=O
Computed Properties
- Exact Mass: 255.048
- Monoisotopic Mass: 255.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.6A^2
- XLogP3: 3
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11061-0.05g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 0.05g |
$46.0 | 2023-10-27 | |
| Enamine | EN300-11061-0.1g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 0.1g |
$73.0 | 2023-10-27 | |
| Enamine | EN300-11061-0.25g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 0.25g |
$105.0 | 2023-10-27 | |
| Enamine | EN300-11061-0.5g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 0.5g |
$197.0 | 2023-10-27 | |
| Enamine | EN300-11061-1.0g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 1.0g |
$284.0 | 2023-02-09 | |
| Enamine | EN300-11061-2.5g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 2.5g |
$558.0 | 2023-10-27 | |
| Enamine | EN300-11061-5.0g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 5.0g |
$825.0 | 2023-02-09 | |
| Enamine | EN300-11061-10.0g |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 10.0g |
$1224.0 | 2023-02-09 | |
| 1PlusChem | 1P019KJE-50mg |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 50mg |
$116.00 | 2024-06-17 | |
| 1PlusChem | 1P019KJE-100mg |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one |
19197-45-6 | 95% | 100mg |
$148.00 | 2024-06-17 |
2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
19197-45-6 (2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent